Cas no 106037-36-9 (4-amino-3-methylbenzamide)

4-amino-3-methylbenzamide Properties

Names and Identifiers

• 4-amino-3-methylbenzamide
• Benzamide, 4-amino-3-methyl- (9CI)
• Benzamide,4-amino-3-methyl-
• 4-amino-3-methylbenzamide(SALTDATA: FREE)
• CS-0061267
• 4-Amino-3-methyl-benzamide
• FT-0711395
• W17531
• 4-amino-3-methylbenzamide, AldrichCPR
• BB 0243034
• DTXSID20477871
• 106037-36-9
• MFCD08061918
• Z239125318
• 4-amino-3-methyl benzamide
• SCHEMBL1806409
• EN300-57339
• AKOS000127590
• SB76002
• CUJSSIOATYIWKA-UHFFFAOYSA-N
• A895905
• AS-58586
• STK498037
• BenzaMide, 4-aMino-3-Methyl- (9CI)
• DA-18064
• BenzaMide,4-aMino-3-Methyl-
• +Expand

• MDL： MFCD08061918
• InChIKey： CUJSSIOATYIWKA-UHFFFAOYSA-N
• Inchi： 1S/C8H10N2O/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,9H2,1H3,(H2,10,11)
• SMILES： O=C(C1C=CC(=C(C)C=1)N)N

Computed Properties

• Exact Mass: 150.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.079312947g/mol
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• LogP: 1.95760
• PSA: 69.11000
• Refractive Index: 1.616
• Boiling Point: 302.854°C at 760 mmHg
• Melting Point: 120 ºC
• Flash Point: 136.961°C
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• Density: 1.185±0.06 g/cm3 (20 ºC 760 Torr),

4-amino-3-methylbenzamide Security Information

4-amino-3-methylbenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%